Cas no 675-09-2 (4,6-Dimethyl-2H-pyran-2-one)

4,6-Dimethyl-2H-pyran-2-one structure
4,6-Dimethyl-2H-pyran-2-one structure
Product Name:4,6-Dimethyl-2H-pyran-2-one
CAS No:675-09-2
MF:C7H8O2
MW:124.137222290039
MDL:MFCD00075555
CID:39504
PubChem ID:24863064
Update Time:2026-05-14

4,6-Dimethyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethyl-2H-pyran-2-one
    • 4,6-Dimethyl-α-pyrone
    • 4,6-dimethylpyran-2-one
    • 4,6-Dimethyl-2-pyrone
    • MDL： MFCD00075555
    • Inchi： 1S/C7H8O2/c1-5-3-6(2)9-7(8)4-5/h3-4H,1-2H3
    • InChI Key： IXYLIUKQQQXXON-UHFFFAOYSA-N
    • SMILES： O=C1C=C(C)C=C(C)O1

Computed Properties

  • Exact Mass: 124.05200
  • Monoisotopic Mass: 124.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: Yellow solid
  • Density: 1.0538 (rough estimate)
  • Melting Point: 48-50 °C (lit.)
  • Boiling Point: 170.92°C (rough estimate)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: 1.3810 (estimate)
  • PSA: 30.21000
  • LogP: 1.25660
  • Solubility: Not determined

4,6-Dimethyl-2H-pyran-2-one Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • RTECS：UQ0700000
  • Storage Condition：Sealed in dry,2-8°C
  • Safety Term：S24/25

4,6-Dimethyl-2H-pyran-2-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-Dimethyl-2H-pyran-2-one Pricemore >>

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4,6-Dimethyl-2H-pyran-2-one Suppliers

Zibo Yurui Biotechnology
Gold Member
Audited Supplier Audited Supplier
(CAS:675-09-2)4,6-Dimethyl-2-pyrone
Order Number:LE361
Stock Status:in Stock
Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Thursday, 4 June 2026 14:15
Price ($):inquiry
Email:zhang@yuruibiotech.com

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Zibo Yurui Biotechnology
(CAS:675-09-2)4,6-Dimethyl-2-pyrone
LE361
Purity:99%
Quantity:10G;1KG
Price ($):Inquiry
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